![molecular formula C18H28ClN3O3 B2997460 4-(2-cyclopropyl-2-hydroxyethyl)-N-(4-methoxybenzyl)piperazine-1-carboxamide hydrochloride CAS No. 1396850-32-0](/img/structure/B2997460.png)
4-(2-cyclopropyl-2-hydroxyethyl)-N-(4-methoxybenzyl)piperazine-1-carboxamide hydrochloride
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Description
4-(2-cyclopropyl-2-hydroxyethyl)-N-(4-methoxybenzyl)piperazine-1-carboxamide hydrochloride is a useful research compound. Its molecular formula is C18H28ClN3O3 and its molecular weight is 369.89. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Novel Heterocyclic Compounds
The research conducted by Abu‐Hashem, Al-Hussain, and Zaki (2020) delves into the synthesis of novel heterocyclic compounds derived from visnagenone and khellinone. These compounds, including derivatives like benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines, exhibit significant COX-2 inhibitory, analgesic, and anti-inflammatory activities. The study underscores the potential of these synthesized compounds in developing new therapeutic agents targeting inflammation and pain management (Abu‐Hashem et al., 2020).
Antimicrobial Activity
Patel, Agravat, and Shaikh (2011) explored the antimicrobial properties of new pyridine derivatives, which were synthesized using 2-hydroxyethyl piperazine among other components. The resulting compounds demonstrated variable and modest antimicrobial activities against various bacterial and fungal strains. This research highlights the potential of using such compounds in the development of new antimicrobial agents (Patel, Agravat, & Shaikh, 2011).
Cardiotropic Activity
Mokrov et al. (2019) synthesized a series of 1-(methoxybenzyl)-4-{2-[(methoxybenzyl)amino]ethyl}piperazines, examining their cardiotropic activity. These compounds were evaluated in models of aconitine and CaCl2 induced arrhythmias, identifying compounds with significant antiarrhythmic activity. This research opens avenues for the development of new treatments for arrhythmias (Mokrov et al., 2019).
properties
IUPAC Name |
4-(2-cyclopropyl-2-hydroxyethyl)-N-[(4-methoxyphenyl)methyl]piperazine-1-carboxamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H27N3O3.ClH/c1-24-16-6-2-14(3-7-16)12-19-18(23)21-10-8-20(9-11-21)13-17(22)15-4-5-15;/h2-3,6-7,15,17,22H,4-5,8-13H2,1H3,(H,19,23);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GRMGDIZNVFIOJJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CNC(=O)N2CCN(CC2)CC(C3CC3)O.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H28ClN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(2-cyclopropyl-2-hydroxyethyl)-N-(4-methoxybenzyl)piperazine-1-carboxamide hydrochloride |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.